4-[3-(4-ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-[3-(methylsulfanyl)phenyl]phthalazin-1(2H)-one

• IUPAC Name: 4-[3-(4-ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(3-methylsulfanylphenyl)phthalazin-1-one
• InChI: InChI=1S/C26H22N4O4S/c1-4-33-21-13-12-16(14-22(21)32-2)24-27-25(34-29-24)23-19-10-5-6-11-20(19)26(31)30(28-23)17-8-7-9-18(15-17)35-3/h5-15H,4H2,1-3H3
• InChI Key: LHGYHSMOQWEDBO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C2=NOC(=N2)C3=NN(C(=O)C4=CC=CC=C43)C5=CC(=CC=C5)SC)OC
• Molecular Formula: C26H22N4O4S
• Molecular Weight: 486.5 g/mol

Description

4-[3-(4-ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-[3-(methylsulfanyl)phenyl]phthalazin-1(2H)-one is a useful research compound. Its molecular formula is C26H22N4O4S and its molecular weight is 486.55. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activities

Research on similar compounds has demonstrated significant antimicrobial properties. For instance, studies on novel 1,2,4-triazole derivatives, including compounds structurally related to the one , have shown good to moderate antimicrobial activities against various microorganisms. These findings suggest potential applications in developing new antimicrobial agents (Bektaş et al., 2007).

Synthesis and Chemical Studies

The synthesis of related compounds involves complex chemical reactions, indicating the intricate nature of creating such molecules. For example, the synthesis and characterization of sulfonated polybenzimidazoles containing 4-phenyl phthalazinone groups for proton exchange membranes highlight the compound's relevance in materials science, particularly in applications like fuel cells (Liu et al., 2014).

Antioxidant Activities

Compounds with similar structures have been investigated for their antioxidant activities, which are crucial for potential therapeutic applications. The in vitro antioxidant activity of 1-(5-(4-methoxy-phenyl)-(1,3,4)oxadiazol-2-yl)-piperazine derivatives, for instance, showcases the potential of such compounds in mitigating oxidative stress, a factor in many diseases (Mallesha et al., 2014).

Potential Pharmaceutical Applications

The structural complexity and biological activities of compounds like "4-[3-(4-ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-[3-(methylsulfanyl)phenyl]phthalazin-1(2H)-one" open avenues for pharmaceutical research. For example, the design, synthesis, and anticancer evaluation of derivatives have shown promising activity against various human cancer cell lines, indicating the compound's potential in cancer therapy (Yakantham et al., 2019).